![molecular formula C7H14ClNO2 B6269332 rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans CAS No. 1020097-80-6](/img/no-structure.png)
rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans
Overview
Description
Rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans (rac-2-ACPAH) is a cyclic amino acid derivative that is widely used in scientific research. It is a chiral compound, meaning that it exists in two different forms that are mirror images of each other. Rac-2-ACPAH has been found to be a potent inhibitor of several enzymes and has been used in many biochemical and physiological studies.
Mechanism of Action
The mechanism of action of rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans is not fully understood. It is believed to act by binding to the active site of various enzymes, preventing them from catalyzing their respective reactions. This inhibition of enzyme activity can result in various biochemical and physiological effects, depending on the enzyme that is inhibited.
Biochemical and Physiological Effects
Rac-2-ACPAH has been found to have a variety of biochemical and physiological effects. In studies of its effects on the nervous system, it has been found to reduce the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine. This can lead to increased levels of acetylcholine in the brain, which can have a variety of effects, including improved memory, increased alertness, and improved mood. Rac-2-ACPAH has also been found to have anti-inflammatory effects, as it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory compounds.
Advantages and Limitations for Lab Experiments
Rac-2-ACPAH has several advantages for use in laboratory experiments. It is a relatively stable compound, meaning that it can be stored for long periods of time without significant degradation. It is also a relatively non-toxic compound, meaning that it can be used in experiments without significant risk of toxicity. However, rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans has some limitations as well. It is a relatively expensive compound, meaning that it may not be feasible to use it in large-scale experiments. Additionally, it has a relatively short half-life in the body, meaning that its effects may not last for long periods of time.
Future Directions
There are several potential future directions for rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans research. One potential direction is to further explore its effects on the nervous system. Studies could be conducted to determine the effects of rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans on various neurotransmitters, such as dopamine and serotonin, as well as its effects on learning and memory. Additionally, further research could be conducted to explore the potential therapeutic applications of rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans, such as its use as an anti-inflammatory agent or as an antidepressant. Finally, further research could be conducted to explore the potential side effects of rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans, as well as its potential interactions with other drugs.
Synthesis Methods
Rac-2-ACPAH can be synthesized by a variety of methods. The most common synthesis method is a condensation reaction between 2-aminocyclopentanecarboxylic acid and hydrochloric acid. This reaction is catalyzed by an acid catalyst such as sulfuric acid, and the resulting product is rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans hydrochloride. Other methods of synthesis include the reaction of 2-aminocyclopentanecarboxylic acid with an alkyl halide or an alkyl sulfate.
Scientific Research Applications
Rac-2-ACPAH has been used extensively in scientific research. It has been found to be a potent inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), acetylcholinesterase (AChE), and β-secretase (BACE). It has also been used to study the effects of various drugs on the nervous system, as well as the biochemical and physiological effects of various hormones and neurotransmitters. Rac-2-ACPAH has also been used in studies of the effects of various environmental toxins on the human body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopentanone", "Methylamine", "Ethyl bromoacetate", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Preparation of (1R,2S)-2-aminocyclopentanone", "a. Cyclopentanone is reacted with methylamine in the presence of sodium hydroxide to form (1R,2S)-2-aminocyclopentanone.", "Step 2: Preparation of ethyl (1R,2S)-2-aminocyclopentylacetate", "a. (1R,2S)-2-aminocyclopentanone is reacted with ethyl bromoacetate in the presence of sodium hydroxide to form ethyl (1R,2S)-2-aminocyclopentylacetate.", "Step 3: Preparation of rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid", "a. Ethyl (1R,2S)-2-aminocyclopentylacetate is hydrolyzed with hydrochloric acid to form rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid.", "Step 4: Preparation of rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans", "a. Rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid is reacted with hydrochloric acid in diethyl ether to form rac-2-[(1R,2S)-2-aminocyclopentyl]acetic acid hydrochloride, trans.", "b. The product is isolated by filtration and washed with water and sodium chloride." ] } | |
CAS RN |
1020097-80-6 |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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